Cas no 2171731-03-4 (4-(azetidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(azetidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171731-03-4
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 6273862
• PubChem ID: 165812562
• Update Time: 2025-08-05

4-(azetidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(azetidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171731-03-4
• EN300-1485772

• Inchi： 1S/C22H22N2O5/c25-20(26)12-19(21(27)24-10-5-11-24)23-22(28)29-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19H,5,10-13H2,(H,23,28)(H,25,26)
• InChI Key： FJTUWVRZEOAUNA-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.15287181g/mol
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(azetidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Research Briefing on 4-(azetidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171731-03-4)

The compound 4-(azetidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171731-03-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine and fluorenylmethoxycarbonyl (Fmoc) functional groups, serves as a versatile intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into this molecule enhances its utility in the synthesis of complex peptides. Researchers have demonstrated that 4-(azetidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid can be efficiently coupled to resin-bound peptides, enabling the construction of peptide libraries with high purity and yield. This has significant implications for the development of peptide-based therapeutics, particularly in oncology and infectious diseases.

In addition to its applications in peptide synthesis, recent studies have investigated the pharmacological properties of this compound. Preliminary in vitro assays have shown that it exhibits moderate inhibitory activity against certain proteases, suggesting potential as a lead compound for the development of protease inhibitors. Furthermore, its azetidine moiety has been linked to improved metabolic stability, a critical factor in the design of orally bioavailable drugs. These findings highlight the compound's dual role as both a synthetic intermediate and a pharmacologically active entity.

Another noteworthy aspect of this research is the exploration of the compound's physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability under various conditions. These studies have revealed that the compound is stable in acidic and neutral environments but may undergo degradation under strongly basic conditions. Such insights are invaluable for optimizing its use in synthetic and pharmaceutical applications.

Looking ahead, researchers are focusing on expanding the scope of this compound's applications. Current efforts include its incorporation into hybrid molecules combining peptide and small-molecule pharmacophores, as well as its use in the development of prodrugs. The unique structural features of 4-(azetidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid make it a promising candidate for these innovative approaches. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the discovery and development of next-generation therapeutics.